Cas no 1042587-29-0 (3-{(5-bromothiophen-2-yl)methylamino}propan-1-ol)

• Product Name: 3-{(5-bromothiophen-2-yl)methylamino}propan-1-ol
• CAS No: 1042587-29-0
• MF: C₈H₁₂BrNOS
• MW: 250.155980110168
• CID: 5166401
• PubChem ID: 28715400
• Update Time: 2026-03-04

3-{(5-bromothiophen-2-yl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(5-bromo-2-thienyl)methyl]amino]-
• 3-{(5-bromothiophen-2-yl)methylamino}propan-1-ol

• Inchi： 1S/C8H12BrNOS/c9-8-3-2-7(12-8)6-10-4-1-5-11/h2-3,10-11H,1,4-6H2
• InChI Key： IGWGFSWHIIWKFR-UHFFFAOYSA-N
• SMILES： C(O)CCNCC1SC(Br)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-{(5-bromothiophen-2-yl)methylamino}propan-1-ol

Introduction to 3-{(5-bromothiophen-2-yl)methylamino}propan-1-ol (CAS No. 1042587-29-0)

3-{(5-bromothiophen-2-yl)methylamino}propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential applications in drug development. This compound, identified by the CAS number 1042587-29-0, has garnered attention due to its structural features and its role in synthesizing novel bioactive molecules. The presence of a 5-bromothiophen-2-yl moiety and an amine group attached to a propyl backbone suggests diverse chemical reactivity, making it a valuable intermediate in organic synthesis.

The compound's structure consists of a propyl chain with an amine functional group at one end and a substituted benzothiophene ring at the other. The 5-bromothiophen-2-yl part is particularly noteworthy, as bromothiophenes are known for their utility in medicinal chemistry due to their ability to interact with biological targets in multiple ways. This region can serve as a scaffold for further functionalization, enabling the creation of more complex molecules with tailored properties.

In recent years, there has been growing interest in thiophene derivatives for their pharmacological potential. Thiophenes, including bromothiophenes, have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The amine group in 3-{(5-bromothiophen-2-yl)methylamino}propan-1-ol provides a site for hydrogen bonding and can be further modified to enhance binding affinity to biological targets. This makes the compound a promising candidate for use in the synthesis of small-molecule drugs.

The propyl chain in the molecule adds another layer of complexity, influencing both the solubility and metabolic stability of any derivatives formed. This structural feature can be exploited to optimize drug-like properties such as bioavailability and pharmacokinetics. Researchers have been leveraging such structural diversity to develop novel therapeutic agents that address unmet medical needs.

Recent studies have highlighted the importance of heterocyclic compounds like thiophenes in drug discovery. For instance, modifications of bromothiophenes have led to the development of several lead compounds that are currently undergoing preclinical evaluation. The versatility of 3-{(5-bromothiophen-2-yl)methylamino}propan-1-ol lies in its ability to serve as a versatile building block for constructing more complex molecules with desired pharmacological profiles.

The synthesis of 3-{(5-bromothiophen-2-yl)methylamino}propan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromothiophene moiety can be introduced through various synthetic routes, including cross-coupling reactions and nucleophilic substitution. The amine group can be further functionalized using reagents such as acyl chlorides or aldehydes to form amides or imines, respectively.

The compound's potential applications extend beyond pharmaceuticals. It has shown promise in materials science, particularly in the development of organic semiconductors and conductive polymers. The aromatic ring system and the presence of electronegative atoms like sulfur contribute to its electronic properties, making it suitable for use in electronic devices.

In conclusion, 3-{(5-bromothiophen-2-yl)methylamino}propan-1-ol (CAS No. 1042587-29-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structure, combining a propyl chain with a substituted benzothiophene ring and an amine group, offers numerous opportunities for further chemical modification and application development. As research continues to uncover new uses for thiophene derivatives, compounds like this one are likely to play an increasingly important role in advancing scientific and technological innovation.